7-(2-methoxyethyl)-1,3-dimethyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-methoxyethyl)-1,3-dimethyl-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione
• InChI: InChI=1S/C16H22N6O3/c1-9-10(2)18-22(11(9)3)15-17-13-12(21(15)7-8-25-6)14(23)20(5)16(24)19(13)4/h7-8H2,1-6H3
• InChI Key: QQJHSQMEIJAWQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC3=C(N2CCOC)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C16H22N6O3
• Molecular Weight: 346.38 g/mol
• CAS No.: 1014051-67-2

Description

7-(2-methoxyethyl)-1,3-dimethyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H22N6O3 and its molecular weight is 346.391. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Research has explored the synthesis of new triazino and triazolo[4,3-e]purine derivatives, investigating their in vitro anticancer, anti-HIV, and antimicrobial activities. One study demonstrated that certain compounds exhibited considerable activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D, with potential for further exploration in cancer treatment (Ashour et al., 2012).

Antimicrobial and Antiviral Properties

Compounds within this class have shown notable antimicrobial activities, with some derivatives being as active as standard treatments like ampicillin against specific bacterial strains. This highlights their potential as new antimicrobial agents (Ashour et al., 2012). Additionally, novel N4-β-D-glycoside pyrazolo[3,4-d]pyrimidine derivatives exhibited moderate to high antiviral activity against hepatitis B virus (HBV), suggesting a promising avenue for developing new antiviral drugs (El‐Sayed et al., 2009).

Biochemical Applications

The chemical properties of purine derivatives make them suitable for various biochemical studies, including the exploration of their binding affinities and selectivity profiles for different receptor subtypes. This has implications for the development of new therapeutic agents targeting specific receptors involved in various diseases (Federico et al., 2015).